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Compound of Interest

Compound Name: Levalbuterol

Cat. No.: B1212921 Get Quote

Technical Support Center: Levalbuterol
Formulation Development
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

challenges with levalbuterol solubility during novel formulation development.

Frequently Asked Questions (FAQs)
Q1: What are the different salt forms of levalbuterol and how do their solubilities compare?

A1: The two common salt forms of levalbuterol are hydrochloride (HCl) and tartrate.

Levalbuterol HCl is a white to off-white crystalline solid with a solubility of approximately 180

mg/mL in water.[1][2][3][4][5][6][7][8] Levalbuterol tartrate is a white to light-yellow solid that is

freely soluble in water and very slightly soluble in ethanol.[9][10][11][12][13][14] The tartrate salt

has been shown to have substantially lower solubility in ethanol compared to the hydrochloride

salt, which can be advantageous for aerosol formulations in metered-dose inhalers.[15]

Q2: What are the key physicochemical properties of levalbuterol salts?

A2: Key properties of levalbuterol hydrochloride and tartrate salts are summarized below.
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Property
Levalbuterol
Hydrochloride

Levalbuterol Tartrate

Molecular Weight 275.8 g/mol [1][2][4][7] 628.71 g/mol [9][10][12]

Appearance
White to off-white crystalline

solid[1][2][3][4][7]

White to light-yellow solid[9]

[10][12]

Melting Point
Approximately 187°C[1][3][4]

[6][7][8]

Not specified in the provided

results.

Water Solubility
Approximately 180 mg/mL[1]

[2][3][4][5][6][7][8]

Freely soluble[9][10][11][12]

[13][14]

Ethanol Solubility Slightly soluble[16]
Very slightly soluble[9][10][11]

[12][13][14]

Q3: What factors can influence the solubility of levalbuterol in my formulation?

A3: Several factors can impact levalbuterol solubility, including:

pH: The pH of the formulation can significantly affect the ionization and, therefore, the

solubility of levalbuterol. For example, Xopenex® inhalation solution is adjusted to a pH of

4.0 (3.3 to 4.5).[1][4][6]

Co-solvents: The addition of co-solvents, such as ethanol, can be used to modify the polarity

of the solvent system and enhance the solubility of certain drug substances.[15]

Excipients: The presence of other excipients in the formulation can either enhance or

decrease the solubility of the active pharmaceutical ingredient (API).

Temperature: Solubility is generally temperature-dependent. It's crucial to control the

temperature during formulation and storage.[17]

Polymorphism: Different crystalline forms (polymorphs) of levalbuterol may exhibit different

solubility profiles.

Q4: My levalbuterol formulation is showing precipitation upon storage. What are the potential

causes and how can I troubleshoot this?
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A4: Precipitation of levalbuterol can be caused by several factors:

Supersaturation: The initial concentration of levalbuterol may be above its equilibrium

solubility in the formulation, leading to crystallization over time.

pH Shift: A change in the pH of the formulation during storage can alter the ionization of

levalbuterol and reduce its solubility.

Temperature Fluctuations: Changes in temperature can affect the solubility of the drug,

potentially leading to precipitation upon cooling.

Incompatibility with Excipients: Interactions between levalbuterol and other formulation

components could lead to the formation of less soluble complexes.

Troubleshooting Steps:

Verify Solubility Limits: Re-evaluate the equilibrium solubility of levalbuterol in your specific

formulation vehicle under various temperature conditions.

pH Control: Ensure the formulation is adequately buffered to maintain a stable pH throughout

its shelf life.

Co-solvent/Solubilizer Optimization: Experiment with different types or concentrations of co-

solvents or solubilizing agents to improve and maintain solubility.

Excipient Compatibility Study: Conduct studies to ensure the compatibility of all formulation

components with levalbuterol.

Forced Degradation Studies: Perform stress testing under various conditions (e.g., heat,

light, humidity) to identify potential degradation pathways that might lead to less soluble

byproducts.[18]

Troubleshooting Guide
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Issue Potential Cause Recommended Action

Incomplete Dissolution of

Levalbuterol

- Insufficient solvent volume.-

Inappropriate solvent or pH.-

Presence of a less soluble

polymorph.

- Increase solvent volume or

adjust the drug-to-solvent

ratio.- Optimize the solvent

system (e.g., pH adjustment,

addition of co-solvents).-

Characterize the solid-state

properties of the levalbuterol

raw material.

Phase Separation or

Cloudiness

- Exceeding the solubility limit.-

Incompatibility of formulation

components.- Temperature-

induced precipitation.

- Reduce the concentration of

levalbuterol.- Evaluate the

compatibility of all excipients.-

Assess the formulation's

stability at different

temperatures.

Variability in Assay Results

- Incomplete dissolution during

sample preparation.-

Adsorption of levalbuterol onto

container surfaces.

- Ensure complete dissolution

of the sample before analysis.-

Investigate potential

interactions with container

materials.

Precipitation in Nebulizer

During Administration

- Drug concentration

exceeding solubility in the

nebulization medium.-

Incompatibility with other

nebulized drugs.

- Ensure the final

concentration in the nebulizer

is below the solubility limit. The

drug compatibility of Xopenex

Inhalation Solution when

mixed with other drugs in a

nebulizer has not been

established.[1]

Experimental Protocols
Protocol 1: Shake-Flask Method for Equilibrium
Solubility Determination
Objective: To determine the equilibrium solubility of levalbuterol in a given solvent system.
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Materials:

Levalbuterol salt (HCl or tartrate)

Selected solvent system (e.g., water, buffer of specific pH, co-solvent mixture)

Scintillation vials or sealed flasks

Orbital shaker with temperature control

Centrifuge

Analytical balance

HPLC or UV-Vis spectrophotometer for concentration analysis

Methodology:

Add an excess amount of levalbuterol to a known volume of the solvent system in a sealed

vial.

Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25°C or

37°C).

Shake the vials for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is

reached.

After shaking, allow the vials to stand to let the excess solid settle.

Carefully withdraw a sample from the supernatant.

Centrifuge the sample to remove any remaining undissolved solids.

Dilute the supernatant with a suitable solvent and analyze the concentration of levalbuterol
using a validated analytical method (e.g., HPLC, UV-Vis).

Repeat the experiment in triplicate to ensure reproducibility.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1212921?utm_src=pdf-body
https://www.benchchem.com/product/b1212921?utm_src=pdf-body
https://www.benchchem.com/product/b1212921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: pH-Solubility Profile Determination
Objective: To determine the solubility of levalbuterol as a function of pH.

Materials:

Levalbuterol salt

A series of buffers with varying pH values (e.g., pH 2 to 10)

Equipment as listed in Protocol 1

Methodology:

Follow the shake-flask method described in Protocol 1.

Use a series of buffers with different pH values as the solvent systems.

Determine the equilibrium solubility of levalbuterol at each pH.

Plot the solubility of levalbuterol (on a logarithmic scale) against the pH to generate a pH-

solubility profile.

Visualizations
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Click to download full resolution via product page

Caption: Levalbuterol's mechanism of action leading to bronchodilation.

Experimental Workflow for Solubility Enhancement
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Formulation Development & Optimization

Stability Testing

End: Stable Formulation with
Enhanced Solubility

Click to download full resolution via product page

Caption: A logical workflow for addressing levalbuterol solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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